3-Amino-2,2-dimethyl-1-(oxolan-2-YL)propan-1-OL
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Description
Properties
Molecular Formula |
C9H19NO2 |
|---|---|
Molecular Weight |
173.25 g/mol |
IUPAC Name |
3-amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol |
InChI |
InChI=1S/C9H19NO2/c1-9(2,6-10)8(11)7-4-3-5-12-7/h7-8,11H,3-6,10H2,1-2H3 |
InChI Key |
GEZOXAOWIIYDHE-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CN)C(C1CCCO1)O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 2,2-dimethyl-1,3-propanediol with oxirane in the presence of an acid catalyst to form the oxolane ring. This intermediate is then reacted with ammonia or an amine to introduce the amino group.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as distillation and crystallization.
Chemical Reactions Analysis
Types of Reactions
3-Amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The amino group can be reduced to form an amine.
Substitution: The amino group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.
Major Products
Oxidation: Formation of ketones or aldehydes.
Reduction: Formation of secondary or tertiary amines.
Substitution: Formation of substituted amines or amides.
Scientific Research Applications
3-Amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a chiral auxiliary.
Biology: Studied for its potential role in enzyme inhibition and as a ligand in biochemical assays.
Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.
Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.
Mechanism of Action
The mechanism of action of 3-Amino-2,2-dimethyl-1-(oxolan-2-yl)propan-1-ol involves its interaction with specific molecular targets. The amino group can form hydrogen bonds with biological molecules, influencing their activity. The oxolane ring provides structural stability and can interact with hydrophobic regions of proteins. These interactions can modulate enzyme activity, receptor binding, and other biochemical pathways.
Comparison with Similar Compounds
Table 1: Comparative Analysis of Key Compounds
Key Observations
Substituent Effects on Molecular Weight: The diethylamino group in 3-(Diethylamino)-2,2-dimethyl-propan-1-ol increases its molecular weight (159.27 g/mol) compared to the primary amino group in the target compound .
Physical State and Safety: 3-(Diethylamino)-2,2-dimethyl-propan-1-ol is a clear liquid with a moderate flash point (73.9°C), suggesting flammability risks . Similar handling precautions (e.g., chemical-resistant gloves, respiratory protection) may apply to the target compound.
Positional Isomerism: 2-Amino-3-(oxolan-2-yl)propan-1-ol and 3-Amino-3-(oxolan-2-yl)propan-1-ol demonstrate how substituent positioning affects molecular geometry and reactivity .
Biological Activity
3-Amino-2,2-dimethyl-1-(oxolan-2-YL)propan-1-OL is a heterocyclic compound with potential biological activity. Its molecular formula is and it has a molecular weight of 173.25 g/mol. This compound is part of a broader class of amino alcohols that exhibit various pharmacological properties, making it an interesting subject for research in medicinal chemistry.
The biological activity of 3-Amino-2,2-dimethyl-1-(oxolan-2-YL)propan-1-OL can be attributed to its structural features, which include an amino group and a hydroxyl group. These functional groups allow for interactions with biological macromolecules, such as proteins and nucleic acids, through hydrogen bonding and electrostatic interactions. The presence of the oxolane (tetrahydrofuran) ring may also contribute to its ability to traverse cellular membranes, enhancing its bioavailability.
Pharmacological Properties
Research indicates that compounds similar to 3-Amino-2,2-dimethyl-1-(oxolan-2-YL)propan-1-OL demonstrate a range of biological activities:
- Anticancer Activity : Many heterocyclic compounds have been shown to inhibit tumor growth by interfering with specific signaling pathways involved in cancer progression. For instance, compounds that target the PI3K/Akt signaling pathway have been extensively studied for their anticancer properties .
- Antimicrobial Properties : Amino alcohols are often evaluated for their antimicrobial effects against various pathogens. The mechanism typically involves disrupting bacterial cell wall synthesis or inhibiting essential enzymes .
Case Studies
- Anticancer Research : A study examined the effects of various amino alcohol derivatives on cancer cell lines. The findings suggested that modifications in the amino and hydroxyl groups significantly influenced cytotoxicity against breast cancer cells, with some derivatives exhibiting IC50 values in the low micromolar range .
- Antimicrobial Activity : Another research project focused on synthesizing amino alcohol derivatives and evaluating their antimicrobial activity against both Gram-positive and Gram-negative bacteria. The results indicated that certain modifications could enhance the antibacterial efficacy, showcasing potential for therapeutic applications .
| Property | Value |
|---|---|
| Molecular Formula | C9H19NO2 |
| Molecular Weight | 173.25 g/mol |
| CAS Number | 1513714-27-6 |
| Boiling Point | N/A |
| Density | N/A |
Table 2: Biological Activities of Related Compounds
| Compound | Activity Type | Reference |
|---|---|---|
| 3-Amino-2-methyl-1-(oxolan-2-YL)propan-1-ol | Anticancer | |
| 3-Amino-2,2-dimethylpropanol | Antimicrobial | |
| Various heterocycles | Anticancer |
Research Findings
Research has shown that the incorporation of heterocycles into drug design significantly enhances biological activity. For instance, FDA-approved drugs often contain such scaffolds due to their ability to interact with multiple biological targets effectively . The unique structural properties of compounds like 3-Amino-2,2-dimethyl-1-(oxolan-2-YL)propan-1-OL suggest that they could serve as valuable leads in drug discovery.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
